Cas no 88398-68-9 (1-methyl-1H-pyrazole-4-sulfonamide)

• Product Name: 1-methyl-1H-pyrazole-4-sulfonamide
• CAS No: 88398-68-9
• MF: C₄H₇N₃O₂S
• MW: 161.182278871536
• CID: 709460
• PubChem ID: 13342789
• Update Time: 2025-08-03

1-methyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-sulfonamide,1-methyl-
• 1H-Pyrazole-4-sulfonamide,1-methyl-(9CI)
• 1-METHYL-1H-PYRAZOLE-4-SULFONAMIDE
• 1-methylpyrazole-4-sulfonamide
• SCHEMBL626824
• AB01002663-01
• EN300-50264
• Z400166644
• CS-0144946
• DTXSID80537480
• 88398-68-9
• F2199-0246
• AKOS008127351
• 1-methyl-1H-pyrazole-4-sulfonamide

• MDL： MFCD11649740
• Inchi： 1S/C4H7N3O2S/c1-7-3-4(2-6-7)10(5,8)9/h2-3H,1H3,(H2,5,8,9)
• InChI Key： WEBBAOGRCDKLTH-UHFFFAOYSA-N
• SMILES： S(C1C=NN(C)C=1)(N)(=O)=O

Computed Properties

• Exact Mass: 161.02589765g/mol
• Monoisotopic Mass: 161.02589765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 86.4Ų

1-methyl-1H-pyrazole-4-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides